![molecular formula C6H7F7O2 B1593611 Heptafluorobutyraldehyde ethyl hemiacetal CAS No. 356-26-3](/img/structure/B1593611.png)
Heptafluorobutyraldehyde ethyl hemiacetal
Overview
Description
Heptafluorobutyraldehyde Ethyl Hemiacetal is a research chemical with the CAS No 356-26-3. It has a molecular formula of C6H7F7O2 and a molecular weight of 244.11 g/mol . It is used for pharmaceutical testing .
Synthesis Analysis
Hemiacetal esters, such as this compound, are synthesized through various routes . They are often seen as transient species or reactive intermediates and are rarely isolated due to their lability and high reactivity . They are more prone to hydrolysis and decomposition by acids than standard acetals and also show a certain thermal instability .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation: CCOC(C(C(C(F)(F)F)(F)F)(F)F)O .Chemical Reactions Analysis
Hemiacetal esters have a rich and complex reactivity. They can dissociate under a thermal or ionic stimulus, are susceptible to hydrolysis/alcoholysis, and have the ability to undergo exchange reactions .Physical And Chemical Properties Analysis
This compound appears as colorless to white crystals or fused solid or clear liquid as melt . Its physical state depends on water and ethyl hemiacetal content .Scientific Research Applications
Synthesis of Fluorinated Compounds
Heptafluorobutyraldehyde ethyl hemiacetal has been widely used in the synthesis of various fluorinated compounds. Recent applications involve the preparation of α-trifluoromethyl alcohols and α-trifluoromethyl amines through direct, regioselective, and stereoselective substitution. This has been instrumental in creating potentially bioactive fluorinated compounds, such as fluoroalkylphenols and β-trifluoromethyl amino acids (Gong & Kato, 2004).
Organic Synthesis via Aldol Reactions
The compound also reacts with unmodified ketones, facilitated by amines and acids, to produce β-hydroxy-β-trifluoromethylated ketones. This reaction has been noted for its good yields and excellent diastereoselectivities (Funabiki et al., 2006). Additionally, the synthesis of beta-hydroxy-beta-trifluoromethyl ketones via in-situ generation of trifluoroacetaldehyde from its hemiacetal has also been highlighted for its practicality and efficiency (Funabiki, 2006).
Mannich-Type Reactions
This compound has been employed in Mannich-type reactions, leading to the creation of β-amino-β-trifluoromethyl carbonyl compounds. These reactions, catalyzed by the likes of N-heterocyclic carbene, are known for their high chemoselectivity and yields (Takaya et al., 2000).
Mechanism of Action
Safety and Hazards
Heptafluorobutyraldehyde Ethyl Hemiacetal is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing mist, gas, or vapors and to avoid contact with skin and eyes .
Future Directions
properties
IUPAC Name |
1-ethoxy-2,2,3,3,4,4,4-heptafluorobutan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F7O2/c1-2-15-3(14)4(7,8)5(9,10)6(11,12)13/h3,14H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPUHUJNJOILQJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C(C(C(F)(F)F)(F)F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F7O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00883370 | |
Record name | Heptafluorobutyraldehyde ethyl hemiacetal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
356-26-3 | |
Record name | 1-Ethoxy-2,2,3,3,4,4,4-heptafluoro-1-butanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=356-26-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Butanol, 1-ethoxy-2,2,3,3,4,4,4-heptafluoro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000356263 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Heptafluorobutyraldehyde ethyl hemiacetal | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=65878 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Butanol, 1-ethoxy-2,2,3,3,4,4,4-heptafluoro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Heptafluorobutyraldehyde ethyl hemiacetal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethoxy-2,2,3,3,4,4,4-heptafluorobutan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.002 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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